Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)
110128-59-1 structure
Product Name:3,4-Isoquinolinediamine, 1-methoxy-
CAS No:110128-59-1
MF:C10H11N3O
MW:189.213841676712
CID:1196345
Update Time:2024-08-05
3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Isoquinolinediamine, 1-methoxy-
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- Inchi: 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
- InChI Key: QFRWNOYGMFAQLX-UHFFFAOYSA-N
- SMILES: C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1
Computed Properties
- Exact Mass: 189.09033
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 422.0±40.0 °C(Predicted)
- PSA: 74.16
- pka: 3.67±0.50(Predicted)
3,4-Isoquinolinediamine, 1-methoxy- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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